Cas no 1897818-32-4 (5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1897818-32-4
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 6428927
• PubChem ID: 54501542
• Update Time: 2025-05-19

5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid
• 5-(2-Methoxyethyl)isoxazole-3-carboxylic acid
• 5-(2-Methoxyethyl)-3-isoxazolecarboxylic acid
• EN300-1822463
• 1897818-32-4

• Inchi： 1S/C7H9NO4/c1-11-3-2-5-4-6(7(9)10)8-12-5/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： YCTTXWYXPCSORU-UHFFFAOYSA-N
• SMILES： O1C(CCOC)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 330.3±32.0 °C(Predicted)
• pka: 3.42±0.10(Predicted)

Additional information on 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1897818-32-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1897818-32-4) has emerged as a compound of significant interest. This heterocyclic derivative, featuring a 1,2-oxazole core, is gaining attention for its versatile applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, researchers are actively exploring the potential of this compound, particularly its role as a carboxylic acid derivative in medicinal chemistry.

The structural uniqueness of 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid lies in its combination of a methoxyethyl side chain and a carboxylic acid functional group. This configuration offers remarkable opportunities for chemical modifications, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential as a precursor for developing small molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. The compound's oxazole ring system is particularly noteworthy, as this heterocycle is frequently found in FDA-approved drugs, underscoring its pharmaceutical relevance.

From a synthetic chemistry perspective, the preparation of 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid typically involves multi-step organic transformations. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to access this valuable intermediate. The compound's CAS number 1897818-32-4 serves as a crucial identifier in chemical databases, facilitating its tracking in global supply chains and research publications.

The pharmaceutical industry has shown particular interest in this compound's potential as a bioisostere for various therapeutic targets. Its hydrogen bonding capacity, conferred by the carboxylic acid group, combined with the lipophilic character of the oxazole ring, creates an interesting pharmacophore profile. These features align with current trends in drug design that emphasize molecular property optimization for improved bioavailability and target engagement.

Beyond medicinal applications, 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid has found utility in material science as a functional monomer for specialty polymers. The compound's ability to participate in various polymerization reactions while imparting specific electronic properties to the resulting materials has attracted attention from researchers developing advanced materials for electronic and optical applications.

Quality control and analytical characterization of CAS 1897818-32-4 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in process analytical technology (PAT) have further enhanced the ability to monitor and optimize the production of this specialty chemical.

The commercial availability of 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid has expanded significantly in recent years, reflecting growing market demand. Suppliers now offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. This availability supports the compound's increasing use in high-throughput screening programs and combinatorial chemistry approaches.

Looking forward, the scientific community anticipates continued exploration of 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid's potential. With the pharmaceutical industry's focus on targeted therapies and precision medicine, this compound's unique structural features position it as a promising candidate for further development. Ongoing research may uncover novel applications in areas such as proteolysis targeting chimeras (PROTACs) or as a component in bioconjugates for drug delivery systems.

From an environmental and regulatory standpoint, 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid presents favorable characteristics. The compound's biodegradability profile and absence of persistent, bioaccumulative, or toxic (PBT) properties make it an attractive option compared to some traditional chemical intermediates. This aligns with the chemical industry's growing emphasis on sustainable chemistry and green synthesis practices.

In conclusion, 5-(2-methoxyethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1897818-32-4) represents a fascinating example of how carefully designed heterocyclic compounds can bridge multiple scientific disciplines. Its applications span from medicinal chemistry to material science, reflecting the compound's versatility and potential for future innovation. As research continues to uncover new uses for this molecule, it is likely to maintain its position as a valuable tool in the chemist's repertoire.